4-{[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile

• IUPAC Name: 4-[(4,5-diphenyl-1,2,4-triazol-3-yl)sulfanylmethyl]benzonitrile
• InChI: InChI=1S/C22H16N4S/c23-15-17-11-13-18(14-12-17)16-27-22-25-24-21(19-7-3-1-4-8-19)26(22)20-9-5-2-6-10-20/h1-14H,16H2
• InChI Key: RRNZFEFJXGDWDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCC4=CC=C(C=C4)C#N
• Molecular Formula: C22H16N4S
• Molecular Weight: 368.5 g/mol

Description

4-{[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a member of the triazole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 4-{[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile is not fully understood. However, studies have suggested that this compound exerts its anti-tumor activity by inducing apoptosis (programmed cell death) and inhibiting the proliferation of cancer cells. It has also been suggested that this compound may interfere with the DNA synthesis and repair mechanism of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 4-{[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile exhibits low toxicity and does not cause significant damage to normal cells. However, this compound may affect the normal functioning of certain enzymes and proteins in the body, which may lead to physiological changes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-{[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile in lab experiments is its potent anti-tumor activity, which makes it an attractive candidate for cancer therapy. However, the limitations of this compound include its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There is still much to be explored in the field of 4-{[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile research. Some possible future directions include:
1. Investigating the potential of this compound as a combination therapy with other anti-cancer drugs.
2. Studying the mechanism of action of this compound in more detail to identify potential targets for cancer therapy.
3. Developing more efficient synthesis methods for this compound to improve its yield and purity.
4. Exploring the potential of this compound for the treatment of other diseases, such as microbial infections and inflammatory disorders.
5. Conducting pre-clinical studies to evaluate the safety and efficacy of this compound in animal models.

Synthesis Methods

The synthesis of 4-{[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile involves the reaction of 4-(bromomethyl)benzonitrile with 4,5-diphenyl-1,2,4-triazole-3-thiol in the presence of a base. The reaction takes place under reflux conditions, and the product is obtained in good yield after purification.

Scientific Research Applications

4-{[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile has been extensively studied for its potential applications in cancer therapy. Studies have shown that this compound exhibits potent anti-tumor activity against various cancer cell lines, including breast, lung, and colon cancer. In addition, this compound has also been shown to possess antimicrobial activity against several bacterial strains.